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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is intended for informational purposes for qualified professionals and is
based on currently available public information. N-Butylpropanamide is a chemical with a
limited publicly available safety profile. Therefore, a comprehensive risk assessment should be
conducted by qualified personnel before its use. All handling of this chemical should be
performed by trained individuals in a controlled laboratory setting.

Section 1: Understanding N-Butylpropanamide:
Physicochemical Properties and Reactivity Profile

N-Butylpropanamide is a chemical compound with potential applications in research and
development, including its investigated role as an enhancer for the intestinal absorption of
certain drugs.[1] A thorough understanding of its fundamental properties is the bedrock of its
safe handling.

Physicochemical Data
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A summary of the key physical and chemical properties of N-Butylpropanamide is presented
in the table below. This data is essential for predicting its behavior under various laboratory
conditions, informing storage decisions, and planning for emergency response.

Property Value Source
Molecular Formula C7H1sNO PubChem
Molecular Weight 129.20 g/mol Vulcanchem[1]
Boiling Point 225.7°C at 760 mmHg Vulcanchem[1]
Flash Point 122.3°C Vulcanchem[1]
Density 0.861 g/cm? Vulcanchem[1]
LogP 1.70360 Vulcanchem[1]
Polar Surface Area 29.1 A2 Vulcanchem[1]
Hydrogen Bond Donor Count 1 Vulcanchem[1]

Hydrogen Bond Acceptor
1 Vulcanchem[1]
Count

Reactivity, Stability, and Hazardous Decomposition

Understanding the reactivity of N-Butylpropanamide is crucial to prevent hazardous situations
in a laboratory setting.

Hydrolysis: As an amide, N-Butylpropanamide can undergo hydrolysis in the presence of
strong acids or bases, breaking down into propanoic acid and butylamine.[1][2] This reaction is
accelerated by heat. Therefore, N-Butylpropanamide should be stored away from strong
acids and bases to maintain its chemical integrity.

Oxidation: While generally stable, amides can be oxidized under certain conditions. The
thermal decomposition of amides can be complex, and while specific data for N-
Butylpropanamide is not readily available, the thermal decomposition of similar organic
amides can produce hazardous gases, including carbon monoxide, carbon dioxide, and
nitrogen oxides.[3]
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Incompatible Materials: To prevent unintended and potentially hazardous reactions, avoid
contact with strong oxidizing agents, strong acids, and strong bases.

Section 2: Hazard Identification and Toxicological
Profile

A comprehensive toxicological profile for N-Butylpropanamide is not publicly available. This
lack of data necessitates a cautious approach, treating the compound as potentially hazardous
until proven otherwise. Much of the following guidance is based on general principles for
handling amides and related compounds.

Acute Toxicity: Specific oral (LD50), dermal (LD50), and inhalation (LC50) toxicity data for N-
Butylpropanamide are not available in the public domain.

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no specific
information available regarding the long-term health effects of N-Butylpropanamide. Studies
on structurally related compounds have shown varied results, and no direct conclusions can be
drawn for N-Butylpropanamide without specific testing. For instance, some N-nitroso
compounds containing a butyl group have shown mutagenic properties in the Ames test.[4][5]
However, it is crucial to note that N-Butylpropanamide is not a nitrosamine.

Occupational Exposure Limits (OELs): No specific Permissible Exposure Limits (PEL) from
OSHA, Threshold Limit Values (TLV) from ACGIH, or Recommended Exposure Limits (REL)
from NIOSH have been established for N-Butylpropanamide.[6][7][8][9][10] In the absence of
established OELs, exposure should be minimized to the lowest achievable level.

Section 3: Safe Handling and Storage Protocols

Adherence to rigorous safe handling and storage protocols is paramount to ensure the safety
of laboratory personnel.

Engineering Controls

The primary method for controlling exposure to N-Butylpropanamide should be through
engineering controls.
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» Ventilation: All work with N-Butylpropanamide, especially when heating or creating
aerosols, should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling N-Butylpropanamide. The following
table outlines the recommended PPE.

Standard/Specificat
PPE Category Item . Purpose
ion

Protects eyes from

Eye Protection Safety Goggles ANSI z87.1 )
chemical splashes.
) Chemical-Resistant o )
Hand Protection Nitrile or Neoprene Prevents skin contact.
Gloves
] Protects skin and
Body Protection Laboratory Coat Standard Lab Coat ]
personal clothing.
] Recommended when
) ) NIOSH-approved Varies based on ) )
Respiratory Protection ] handling outside of a
Respirator exposure

fume hood.

Glove Selection: The choice of glove material is critical. While specific permeation data for N-
Butylpropanamide is unavailable, for amides and similar organic compounds, nitrile or
neoprene gloves are generally recommended. Always inspect gloves for any signs of
degradation or damage before use.

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent accidents.
o Container: Store in a tightly sealed, properly labeled container.

» Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.
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e Incompatibilities: Store separately from strong oxidizing agents, acids, and bases.

Section 4: Emergency Procedures: Spills, Leaks,
and Exposure

Prompt and appropriate action is critical in the event of an emergency involving N-
Butylpropanamide.

Spill and Leak Management

In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, contain the material using an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials like sawdust.

o Neutralize: Due to the lack of specific neutralization data, it is recommended to absorb the
material and treat it as hazardous waste.

o Clean-up: Carefully collect the absorbed material and place it in a sealed, labeled container
for disposal. Clean the spill area with soap and water.

o PPE: All personnel involved in the cleanup must wear appropriate PPE.

First Aid Measures

In case of exposure, immediate first aid is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: Thermal decomposition may produce toxic fumes of carbon monoxide,
carbon dioxide, and nitrogen oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Section 5: Waste Disposal

All waste containing N-Butylpropanamide should be handled as hazardous waste.
o Containers: Collect waste in a designated, properly labeled, and sealed container.

» Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company.
Follow all federal, state, and local regulations. Do not dispose of down the drain or in regular
trash.

Section 6: Experimental Workflow and Causality

While a specific, detailed experimental protocol for the use of N-Butylpropanamide is not
readily available in public literature, its mentioned application as a drug absorption enhancer
provides a context to discuss the causality behind experimental safety choices.

Workflow Diagram: Handling N-Butylpropanamide in a
Drug Absorption Study
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Caption: A logical workflow for handling N-Butylpropanamide in a research setting.
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Causality in Experimental Choices:

e Weighing in a Fume Hood: The decision to weigh the solid N-Butylpropanamide inside a
fume hood is a direct consequence of the unknown inhalation toxicity. This engineering
control minimizes the risk of inhaling airborne particles.

» Use of Chemical-Resistant Gloves: Given that amides can have varying dermal absorption
and irritation potential, the use of nitrile or neoprene gloves is a necessary precaution to
prevent skin contact.

o Segregated Waste Stream: The protocol to collect all N-Butylpropanamide waste in a
dedicated, labeled hazardous waste container stems from the lack of data on its
environmental fate and the general principle of not releasing research chemicals into the
sanitary sewer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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